Cas no 1314132-81-4 ((S)-4-Hydroxy-2,6-bis(2,4,6-triisopropylphenyl)dinaphtho-[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-sulfide)

(S)-4-Hydroxy-2,6-bis(2,4,6-triisopropylphenyl)dinaphtho-[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-sulfide structure
1314132-81-4 structure
Product Name:(S)-4-Hydroxy-2,6-bis(2,4,6-triisopropylphenyl)dinaphtho-[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-sulfide
CAS No:1314132-81-4
MF:C50H57O3PS
MW:769.024554014206
CID:4693960
PubChem ID:53386451
Update Time:2024-11-06

(S)-4-Hydroxy-2,6-bis(2,4,6-triisopropylphenyl)dinaphtho-[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-sulfide Chemical and Physical Properties

Names and Identifiers

    • (S)-4-Hydroxy-2,6-bis(2,4,6-triisopropylphenyl)dinaphtho-[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-sulfide
    • (11bR)-4-Mercapto-2,6-bis(2,4,6-triisopropylphenyl)dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide
    • Thiophosphoric acid 1,1'-bi[3-(2,4,6-triisopropylphenyl)naphthalene]-2,2'-diyl ester
    • (11bS)-4-Mercapto-2,6-bis(2,4,6-triisopropylphenyl)dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide
    • (aR)-2,6-Bis(2,4,6-triisopropylphenyl)-4-mercaptodinaphtho[2,1-d:1',2'-f][1,3,2]di
    • (11bR)-4-mercapto-2,6-bis[2,4,6-tris(1-methylethyl)phenyl]-4-oxide-dinaphtho[2,1-d:1',2'f][1,3,2]dioxaphosphepin
    • CS-0092819
    • (11bS)-4-Mercapto-2,6-bis[2,4,6-tris(1-methylethyl)phenyl]-4-oxide-Dinaphtho[2,1-d:1',2'f][1,3,2]dioxaphosphepin
    • 13-hydroxy-10,16-bis(2,4,6-triisopropylphenyl)-12,14-dioxa-13??-phosphapentacyclo[13.8.0.0(2),(1)(1).0(3),?.0(1)?,(2)(3)]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaene-13-thione
    • (11bR)-4-Mercapto-2,6-bis(2,4,6-triisopropylphenyl)dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine4-oxide
    • (S)-4-Hydroxy-2,6-bis(2,4,6-triisopropylphenyl)dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-sulfide
    • CS-0093089
    • E74550
    • C50H57O3PS
    • 1042671-77-1
    • 1314132-81-4
    • 4-oxide
    • (11bS)-4-Mercapto-2,6-bis(2,4,6-triisopropylphenyl)dinaphtho[2,1-d;1',2'-f][1,3,2]dioxaphosphepin
    • Inchi: 1S/C50H57O3PS/c1-27(2)35-23-39(29(5)6)45(40(24-35)30(7)8)43-21-33-17-13-15-19-37(33)47-48-38-20-16-14-18-34(38)22-44(50(48)53-54(51,55)52-49(43)47)46-41(31(9)10)25-36(28(3)4)26-42(46)32(11)12/h13-32H,1-12H3,(H,51,55)
    • InChI Key: KBJAESAFUNDRHJ-UHFFFAOYSA-N
    • SMILES: S=P1(O)OC2=C(C3C=CC=CC=3C=C2C2C(=CC(C(C)C)=CC=2C(C)C)C(C)C)C2=C3C=CC=CC3=CC(=C2O1)C1C(=CC(C(C)C)=CC=1C(C)C)C(C)C

Computed Properties

  • Exact Mass: 768.37660385g/mol
  • Monoisotopic Mass: 768.37660385g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 55
  • Rotatable Bond Count: 8
  • Complexity: 1180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 16.6
  • Topological Polar Surface Area: 70.8

(S)-4-Hydroxy-2,6-bis(2,4,6-triisopropylphenyl)dinaphtho-[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-sulfide Pricemore >>

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